Cas no 2104354-74-5 (Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate)

• Product Name: Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• CAS No: 2104354-74-5
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6404845
• PubChem ID: 165448084
• Update Time: 2025-10-28

Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• EN300-700509
• 2104354-74-5
• Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C10H16O4/c1-6(2)7-4-10(5-13-7)8(14-10)9(11)12-3/h6-8H,4-5H2,1-3H3
• InChI Key： YXGHWDVXWNYESJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C21COC(C(C)C)C2

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate

Methyl 6-(Propan-2-yl)-1,5-Dioxaspiro[2.4]heptane-2-carboxylate: A Comprehensive Overview

The compound Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 2104354-74-5) is a unique organic molecule with a spirocyclic structure, making it an interesting subject in both synthetic and medicinal chemistry. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The spiro structure in this molecule is formed by a five-membered dioxane ring fused to a seven-membered ring system, creating a complex yet stable framework.

Recent studies have highlighted the potential of Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate in various fields, particularly in drug delivery systems and as a precursor for more complex molecules. Its structure allows for functionalization at multiple sites, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, researchers have explored the use of this compound as a building block for developing bioisosteres, which are molecules that mimic the biological activity of a parent compound while potentially offering improved bioavailability.

The synthesis of Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate typically involves multi-step reactions, often starting from simpler precursors like alcohols or ketones. The formation of the spirocyclic structure requires precise control over reaction conditions to ensure regioselectivity and stereochemical integrity. Recent advancements in catalytic asymmetric synthesis have provided new avenues for producing enantiomerically pure derivatives of this compound, which is crucial for its application in chiral environments such as biological systems.

In terms of physical properties, Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate exhibits a melting point that is consistent with its molecular weight and structural complexity. Its solubility in organic solvents is moderate, making it suitable for various organic reactions without requiring extreme conditions. The presence of the methyl ester group and the isopropyl substituent contributes to its lipophilicity, which is an important factor in determining its bioavailability if used as a drug candidate.

From a pharmacological perspective, this compound has shown promise in preliminary studies as a potential modulator of certain enzyme activities. Its ability to interact with specific binding sites on proteins suggests that it could serve as a lead compound for drug discovery programs targeting diseases such as inflammation or neurodegenerative disorders. However, further research is needed to fully understand its mechanism of action and safety profile.

The environmental impact of Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate has also been a topic of interest in recent studies. Assessments of its biodegradability and toxicity to aquatic organisms have been conducted to ensure that its use does not pose significant risks to ecosystems. These studies have provided valuable insights into the sustainable production and disposal of this compound.

In conclusion, Methyl 6-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 2104354-74-5) is a versatile compound with applications ranging from synthetic chemistry to potential therapeutic uses. Its unique spirocyclic structure and functional groups make it an attractive target for further research and development across multiple disciplines.